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Compound of Interest

Compound Name: Hexadecanedioic acid

Cat. No.: B1196417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hexadecanedioic acid, also known as thapsic acid, is a C16 saturated dicarboxylic acid with

the chemical formula HOOC(CH₂)₁₄COOH. This long-chain dicarboxylic acid and its derivatives

are of significant interest in various scientific fields, including drug delivery, polymer chemistry,

and as a biomarker in metabolic research. This technical guide provides an in-depth overview

of the core physical properties of hexadecanedioic acid, detailed experimental protocols for

their determination, and a visualization of its relevant metabolic pathway.

Core Physical Properties
The physical characteristics of hexadecanedioic acid are fundamental to its application in

research and development. A summary of its key physical properties is presented below.
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Property Value Reference(s)

Molecular Formula C₁₆H₃₀O₄ [1][2]

Molar Mass 286.41 g/mol [1][2]

Melting Point
120-126 °C (248-259 °F; 393-

399 K)
[1]

Boiling Point
457.5 °C (855.5 °F; 730.6 K) at

760 mmHg
[1]

Density 1.209 g/cm³ [1]

Solubility in Water 0.0057 g/L [1]

Solubility in Organic Solvents

Soluble in non-polar organic

solvents like hexane and ether.

Solubility increases with

temperature.

[3]

Vapor Pressure - -

pKa - -

Appearance White crystalline solid [3]

Experimental Protocols
Accurate determination of physical properties is crucial for the successful application of

hexadecanedioic acid in research. The following sections detail the methodologies for

measuring its key physical parameters.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a critical indicator of its purity.

Principle: A small, finely powdered sample of the solid is heated in a capillary tube, and the

temperature range over which the substance melts is observed.

Apparatus:
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Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

A small amount of dry hexadecanedioic acid is finely powdered using a mortar and pestle.

The open end of a capillary tube is pressed into the powder, and the tube is tapped gently to

pack the solid into the sealed end. A sample height of 2-3 mm is sufficient.

The capillary tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the heating bath of the melting point apparatus.

The sample is heated at a steady rate of 1-2 °C per minute as the temperature approaches

the expected melting point.

The temperature at which the first drop of liquid appears (T₁) and the temperature at which

the entire solid has melted (T₂) are recorded. The melting point is reported as the range T₁ -

T₂.

Solubility Determination
The solubility of hexadecanedioic acid in various solvents is a key parameter for its

formulation and application.

Principle: A known amount of solute is added to a known amount of solvent, and the mixture is

agitated at a constant temperature until equilibrium is reached. The concentration of the

dissolved solute is then determined.

Apparatus:
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Constant temperature water bath with shaker

Analytical balance

Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe filters)

Analytical instrument for quantification (e.g., HPLC, GC-MS)

Procedure:

An excess amount of hexadecanedioic acid is added to a known volume of the solvent

(e.g., water, ethanol) in a sealed container.

The container is placed in a constant temperature shaker bath and agitated for a prolonged

period (e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, the solution is allowed to stand to allow undissolved solid to settle.

A sample of the supernatant is carefully withdrawn and filtered to remove any undissolved

particles.

The concentration of hexadecanedioic acid in the filtrate is determined using a suitable

analytical technique. A calibration curve prepared with standard solutions of known

concentrations is used for quantification.

pKa Determination (Potentiometric Titration)
The acid dissociation constant (pKa) is a measure of the strength of an acid in solution.

Principle: A solution of the weak acid is titrated with a strong base, and the pH of the solution is

measured as a function of the volume of titrant added. The pKa is the pH at the half-

equivalence point.

Apparatus:

pH meter with a combination electrode
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Burette

Magnetic stirrer and stir bar

Beaker

Standardized strong base solution (e.g., 0.1 M NaOH)

Procedure:

A known amount of hexadecanedioic acid is dissolved in a suitable solvent (e.g., a mixture

of water and an organic co-solvent to ensure solubility).

The pH electrode is calibrated using standard buffer solutions.

The acid solution is placed in a beaker with a magnetic stir bar, and the initial pH is recorded.

The standardized strong base is added in small increments from the burette.

After each addition, the solution is stirred to ensure homogeneity, and the pH is recorded

once the reading stabilizes.

The titration is continued past the equivalence point.

A titration curve is generated by plotting the pH versus the volume of base added.

The equivalence point is determined from the point of inflection of the curve. The volume of

base at the half-equivalence point is then determined.

The pKa is equal to the pH of the solution at the half-equivalence point. Since

hexadecanedioic acid is a dicarboxylic acid, two equivalence points and two pKa values

(pKa₁ and pKa₂) will be observed.

Biological Pathway: Omega-Oxidation of Fatty Acids
Hexadecanedioic acid is a product of the omega (ω)-oxidation of palmitic acid (a C16:0 fatty

acid). This metabolic pathway is an alternative to the more common beta-oxidation and occurs
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primarily in the endoplasmic reticulum of the liver and kidneys. It becomes more significant

when beta-oxidation is impaired.
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Caption: The omega-oxidation pathway of palmitic acid leading to the formation of

hexadecanedioic acid.

Synthetic Workflow: A Conceptual Overview
While hexadecanedioic acid can be isolated from natural sources, its synthesis is often

necessary for research and industrial applications. A common conceptual workflow involves the

oxidation of a suitable C16 precursor.
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Caption: A generalized workflow for the synthesis of hexadecanedioic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Hexadecanedioic Acid (CAS 505-54-4): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196417#hexadecanedioic-acid-cas-505-54-4-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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